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Compound of Interest

Compound Name: 1,9-Nonanediol diacrylate

Cat. No.: B034821 Get Quote

Essential Safety and Handling Guide for 1,9-
Nonanediol Diacrylate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,9-Nonanediol diacrylate (CAS: 4416-20-0). The following

procedural steps are designed for researchers, scientists, and drug development professionals

to ensure safe laboratory operations.

Hazard Identification and Classification
1,9-Nonanediol diacrylate is classified as a hazardous substance.[1] It is crucial to

understand its potential effects before handling. The primary routes of exposure are inhalation,

skin contact, and eye contact.[1]

Globally Harmonized System (GHS) Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[2][3][4]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation.[1][2][3][4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. All PPE should be inspected

before use and cleaned thoroughly after each use.[2][5]
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Protection Type Specification Rationale

Eye & Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH) or a full-

face shield.[5]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][6]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Nitrile rubber).[2][5]

Prevents direct skin contact,

which can cause irritation and

allergic skin reactions.[1][3]

Body Protection

A chemically resistant apron,

lab coat, or coveralls. For

larger quantities or splash

potential, impervious clothing,

including boots, should be

worn.[2][5]

Protects skin from accidental

contact and contamination of

personal clothing.

Respiratory Protection

Not typically required if used in

a well-ventilated area. If

handled at elevated

temperatures, under mist-

forming conditions, or if

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is necessary.[1][2]

Prevents inhalation of vapors

or mists that may cause

respiratory irritation.[1]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Step 1: Preparation
Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume

hood.[1]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and operational.
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Review SDS: Read the Safety Data Sheet (SDS) thoroughly before beginning any new

procedure.

Remove Ignition Sources: Keep away from heat, sparks, and open flames. Use non-sparking

tools.[5]

Step 2: Handling
Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[5]

Avoid Inhalation: Do not breathe mists or vapors.[2][5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][7] Do not

eat, drink, or smoke in the work area.[2]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[3][4][5]

Step 3: Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Conditions to Avoid: Store away from direct sunlight, heat sources, and incompatible

materials like oxidizing agents.[8]

Labeling: Ensure all containers are clearly and accurately labeled.

Emergency and First Aid Protocol
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If

eye irritation persists, get medical

advice/attention.[1][5]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area thoroughly with plenty of

soap and water. If skin irritation or a rash

occurs, seek medical attention.[1][5]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If feeling unwell or if

breathing is difficult, give oxygen or artificial

respiration as needed and obtain emergency

medical attention.[1][2][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[5]

Spill and Disposal Plan
A clear plan for managing spills and waste is essential for environmental safety and regulatory

compliance.

Spill Containment and Cleanup
Evacuate: Keep unnecessary personnel away from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition.[5]
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Contain Spill: Prevent further leakage if it is safe to do so. Use dikes or absorbent, non-

combustible material (e.g., sand, earth) to contain the spill. Do not allow the spill to enter

drains or waterways.[5]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed, and labeled container for disposal.[5]

Clean: Clean the spill area with an appropriate solvent, and then wash the area. Dispose of

cleaning materials as hazardous waste.

Waste Disposal
Regulations: All waste materials, including empty containers and contaminated absorbents,

must be disposed of in accordance with applicable local, regional, and national regulations.

[9]

Licensed Disposal: Entrust the disposal to a licensed waste disposal company.

Containers: Do not reuse empty containers. Contaminated packaging should be treated as

hazardous waste and disposed of accordingly.[9]

Procedural Workflow for Handling 1,9-Nonanediol
Diacrylate
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Caption: Workflow for the safe handling of 1,9-Nonanediol diacrylate from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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